Cas no 2172233-26-8 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid
• CAS No: 2172233-26-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6143283
• PubChem ID: 165536339
• Update Time: 2025-06-26

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid
• EN300-1504972
• 2172233-26-8
• 4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methylcyclopentyl]formamido}butanoic acid

• Inchi： 1S/C26H30N2O5/c1-26(24(31)27-15-7-13-23(29)30)14-6-12-22(26)28-25(32)33-16-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,21-22H,6-7,12-16H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： NSXFWYPOJXWUEU-UHFFFAOYSA-N
• SMILES： O=C(C1(C)CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCCCC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid: A Novel Compound for Targeted Therapeutic Applications

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid, with the CAS number 2172233-26-8, represents a significant advancement in the field of drug discovery and pharmaceutical chemistry. This compound's unique molecular structure and functional groups position it as a promising candidate for targeted therapeutic applications, particularly in the development of small molecule drugs for inflammatory diseases and neurodegenerative disorders.

Recent preclinical studies have highlighted the potential of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformam,ido}butanoic acid in modulating pro-inflammatory pathways. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated its ability to inhibit cytokine production in lipopolysaccharide (LPS)-stimulated macrophages, suggesting its utility in anti-inflammatory therapy. This finding aligns with the growing interest in small molecule inhibitors for chronic inflammatory conditions.

The molecular structure of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid is particularly noteworthy. The fluorenyl group (9H-fluoren-9-yl) provides a rigid scaffold that enhances drug-like properties, while the methoxycarbonyl moiety contributes to hydrophobic interactions with target proteins. The formamido group, positioned at the terminal end of the butanoic acid chain, is crucial for binding affinity and selectivity toward specific receptor targets.

Advances in computational drug design have further elucidated the binding mechanism of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid. Molecular docking studies revealed that the compound selectively binds to TLR4 (Toll-like receptor 4), a key mediator of innate immunity. This interaction disrupts the signaling cascade that leads to pro-inflammatory cytokine release, making it a potential therapeutic agent for autoimmune diseases such as multiple sclerosis and rheumatoid arthritis.

Recent in vivo studies have validated the therapeutic potential of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid. In a 2024 preclinical trial, the compound significantly reduced clinical scores in a mouse model of experimental autoimmune encephalomyelitis (EAE), a model for multiple sclerosis. These results suggest its potential for neuroinflammatory disorders and highlight the importance of structure-activity relationship (SAR) analysis in optimizing its pharmacological profile.

The synthetic pathway of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid has been optimized to enhance yield and purity. The use of solid-phase peptide synthesis (SPPS) techniques has enabled the efficient incorporation of the complex fluorenyl moiety, while protecting group strategies ensure the selective modification of functional groups. This synthetic approach is critical for the large-scale production of the compound for clinical trials and pharmaceutical development.

Current research trends emphasize the importance of multitarget drugs in addressing the complexity of neurodegenerative diseases. 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid has shown potential in modulating multiple pathways involved in Alzheimer's disease, including β-amyloid clearance and tau protein aggregation. These findings underscore the need for comprehensive preclinical evaluation to fully assess its therapeutic potential.

In conclusion, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid represents a promising candidate in the development of novel therapeutics. Its unique molecular structure, combined with its potential to modulate key inflammatory and neurodegenerative pathways, positions it as a valuable tool for pharmaceutical research. As drug discovery continues to evolve, compounds like 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid will play a critical role in addressing unmet medical needs.

Further clinical trials and translational research are essential to translate these preclinical findings into therapeutic applications. The continued exploration of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid will not only advance our understanding of inflammatory and neurodegenerative diseases but also contribute to the development of innovative drug therapies.

As researchers continue to refine drug design strategies and synthetic methods, the potential of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid will become increasingly evident. This compound exemplifies the power of targeted drug discovery in addressing complex medical challenges, paving the way for new therapeutic paradigms in the field of pharmaceutical sciences.

Ultimately, the therapeutic potential of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid underscores the importance of interdisciplinary research in advancing medical science. As we continue to explore the chemical and biological properties of this compound, we move closer to developing effective treatments for a wide range of inflammatory and neurodegenerative conditions.

Further investigations into the mechanisms of action and pharmacokinetic profiles of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid will be crucial in determining its clinical viability. These studies will not only enhance our understanding of its therapeutic potential but also provide valuable insights into the development of similar compounds for other therapeutic indications.

As the field of pharmaceutical chemistry continues to evolve, compounds like 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid will remain at the forefront of drug discovery and innovation. Their unique properties and potential applications highlight the importance of targeted drug development in addressing complex medical challenges and improving patient outcomes.

Overall, the significance of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methylcyclopentylformamido}butanoic acid in pharmaceutical research is evident. As we continue to explore its chemical and biological properties, we will gain deeper insights into its therapeutic potential and its role in the development of novel drug therapies. This compound represents a promising step forward in the quest to address unmet medical needs and advance the field of medical science.